N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c21-15-4-3-13(12-5-7-17-8-6-12)19-20(15)10-9-18-16(22)14-2-1-11-23-14/h1-8,11H,9-10H2,(H,18,22)
• InChI Key: OTYIXSBGQNOVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyridazinone derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

The compound has been utilized in the synthesis of new thienopyrimidine derivatives, which have exhibited pronounced antimicrobial activity. This indicates its potential in the development of new antimicrobial agents, highlighting its utility in addressing microbial resistance (Bhuiyan et al., 2006).

Molecular Docking and Antioxidant Activity

Further research into pyridine and fused pyridine derivatives, starting from similar compounds, has shown antimicrobial and antioxidant activities. These studies involve molecular docking screenings towards GlcN-6-P synthase as the target protein, providing insight into the compound's potential for therapeutic applications (Flefel et al., 2018).

Heterocyclic Synthesis

The compound serves as a precursor in heterocyclic synthesis, leading to the creation of various new heterocyclic systems. These include thienopyrimidinone, thienopyridine, and pyridothienoxazinone derivatives. Such versatility underscores its significance in medicinal chemistry and drug development (Madkour et al., 2010).

Bioinorganic Chemistry

In bioinorganic chemistry, the compound's derivatives have been studied for their coordination with metal ions like Co(II). These studies help in understanding the structural and functional roles of such complexes in biological systems and their potential antimicrobial properties (Singh et al., 2009).

Esterification and Coupling Agent Applications

The compound has also been evaluated for its efficiency as a coupling agent in the esterification of carboxylic acids. This application is crucial in synthetic organic chemistry, facilitating the formation of ester bonds in a selective and efficient manner (Won et al., 2007).